N-[4-Hydroxy-2-(3-methylimidazol-4-yl)butyl]but-2-ynamide
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Overview
Description
N-[4-Hydroxy-2-(3-methylimidazol-4-yl)butyl]but-2-ynamide, commonly known as HMB or β-hydroxy-β-methylbutyrate, is a metabolite of the essential amino acid leucine. It is a naturally occurring compound that is produced in small amounts in the body and can also be found in some foods such as grapefruit, alfalfa, and catfish. HMB has been the subject of numerous scientific studies, which have investigated its potential applications in the fields of sports performance, muscle growth, and aging.
Mechanism of Action
The exact mechanism of action of HMB is not fully understood, but it is thought to work by stimulating the mTOR pathway, which is responsible for regulating protein synthesis in muscle tissue. HMB may also have an anti-catabolic effect, reducing muscle breakdown and preserving muscle mass.
Biochemical and Physiological Effects:
HMB has been shown to have a number of biochemical and physiological effects on the body. It has been shown to increase muscle protein synthesis, reduce muscle breakdown, and improve muscle function. HMB may also have antioxidant properties, which could help to reduce oxidative stress and inflammation in the body.
Advantages and Limitations for Lab Experiments
One of the main advantages of using HMB in lab experiments is its availability and ease of synthesis. HMB is a relatively simple compound to produce, and it is readily available for research purposes. However, one limitation of using HMB in lab experiments is that it may not accurately reflect the effects of HMB when consumed as a dietary supplement. The dose and timing of HMB supplementation may also be important factors to consider when designing experiments.
Future Directions
There are a number of potential future directions for research on HMB. One area of interest is the potential use of HMB as a therapeutic agent for muscle wasting disorders, such as sarcopenia and cachexia. HMB may also have applications in the treatment of other conditions, such as osteoporosis and metabolic disorders.
Another area of research is the optimization of HMB dosing and timing for maximum effectiveness. Studies have shown that the effects of HMB may vary depending on the dose and timing of supplementation, and further research is needed to determine the optimal protocol for HMB use.
Conclusion:
In conclusion, HMB is a naturally occurring compound that has been extensively studied for its potential applications in the fields of sports performance, muscle growth, and aging. Its effects on muscle tissue have been well documented, and it may have potential therapeutic applications in the future. Further research is needed to fully understand the mechanisms of action of HMB and to determine the optimal dosing and timing for maximum effectiveness.
Synthesis Methods
HMB can be synthesized in the laboratory by the reaction of α-ketoisocaproic acid with either acetylene or propargyl alcohol. The resulting product is then hydrolyzed and purified to obtain HMB. The synthesis of HMB is a relatively simple process and can be carried out on a large scale, making it readily available for research purposes.
Scientific Research Applications
HMB has been extensively studied in the fields of sports performance and muscle growth. It has been shown to have an anabolic effect on muscle tissue, increasing protein synthesis and reducing muscle breakdown. This makes it a popular supplement among athletes and bodybuilders who are looking to increase muscle mass and strength.
In addition to its effects on muscle tissue, HMB has also been investigated for its potential benefits in the aging population. Studies have shown that HMB supplementation can improve muscle function and reduce muscle loss in older adults, which may help to improve overall health and quality of life.
properties
IUPAC Name |
N-[4-hydroxy-2-(3-methylimidazol-4-yl)butyl]but-2-ynamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17N3O2/c1-3-4-12(17)14-7-10(5-6-16)11-8-13-9-15(11)2/h8-10,16H,5-7H2,1-2H3,(H,14,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXCCSPDHQVOSKR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC#CC(=O)NCC(CCO)C1=CN=CN1C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.